Cas no 1351581-16-2 (4-benzyl-N-(furan-2-yl)methyl-5-oxomorpholine-3-carboxamide)

• Product Name: 4-benzyl-N-(furan-2-yl)methyl-5-oxomorpholine-3-carboxamide
• CAS No: 1351581-16-2
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 6201586
• PubChem ID: 56765969
• Update Time: 2025-07-23

4-benzyl-N-(furan-2-yl)methyl-5-oxomorpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-(furan-2-yl)methyl-5-oxomorpholine-3-carboxamide
• 4-benzyl-N-(furan-2-ylmethyl)-5-oxomorpholine-3-carboxamide
• AKOS024542204
• Z1162472997
• 4-benzyl-N-[(furan-2-yl)methyl]-5-oxomorpholine-3-carboxamide
• 1351581-16-2
• VU0539533-1
• F6241-0132

• Inchi： 1S/C17H18N2O4/c20-16-12-22-11-15(17(21)18-9-14-7-4-8-23-14)19(16)10-13-5-2-1-3-6-13/h1-8,15H,9-12H2,(H,18,21)
• InChI Key： DNXPUQTVXFUKJE-UHFFFAOYSA-N
• SMILES： O1CC(N(CC2C=CC=CC=2)C(C(NCC2=CC=CO2)=O)C1)=O

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-benzyl-N-(furan-2-yl)methyl-5-oxomorpholine-3-carboxamide

Recent Advances in the Study of 4-benzyl-N-(furan-2-yl)methyl-5-oxomorpholine-3-carboxamide (CAS: 1351581-16-2)

In recent years, the compound 4-benzyl-N-(furan-2-yl)methyl-5-oxomorpholine-3-carboxamide (CAS: 1351581-16-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique morpholine-3-carboxamide scaffold, has shown promising potential in various therapeutic applications. The purpose of this research brief is to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-benzyl-N-(furan-2-yl)methyl-5-oxomorpholine-3-carboxamide has been optimized in several recent studies. Researchers have employed multi-step organic synthesis routes, often starting from readily available precursors such as furan-2-ylmethanamine and benzyl derivatives. Key steps include the formation of the morpholine ring through cyclization reactions, followed by carboxamide coupling. Recent advancements have focused on improving yield and purity, with some studies reporting yields exceeding 80% under optimized conditions.

From a biological perspective, this compound has demonstrated notable activity in various assays. Preliminary studies indicate that it may act as a modulator of specific enzymatic pathways, particularly those involving inflammation and cell proliferation. In vitro experiments have shown inhibitory effects on certain kinases, suggesting potential applications in oncology and autoimmune diseases. However, the exact mechanism of action remains under investigation, with current research focusing on target identification and validation.

Recent pharmacokinetic studies have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Data suggests moderate oral bioavailability and favorable tissue distribution patterns in animal models. Metabolism appears to be primarily hepatic, with the formation of several identifiable metabolites. These findings are crucial for understanding the compound's therapeutic potential and guiding future formulation development.

In terms of safety profile, acute toxicity studies in rodent models have shown that 4-benzyl-N-(furan-2-yl)methyl-5-oxomorpholine-3-carboxamide is well-tolerated at therapeutic doses. However, chronic toxicity data is still limited, and further investigations are needed to fully assess its long-term safety. Current research is also exploring structure-activity relationships (SAR) to optimize both efficacy and safety parameters.

The potential therapeutic applications of this compound are diverse. Most notably, it has shown promise in preclinical models of inflammatory diseases and certain cancer types. Some studies suggest it may have neuroprotective properties, opening possibilities for neurological applications. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance the development of this compound towards clinical trials.

In conclusion, 4-benzyl-N-(furan-2-yl)methyl-5-oxomorpholine-3-carboxamide represents an exciting area of research in medicinal chemistry. While significant progress has been made in understanding its properties and potential applications, many questions remain unanswered. Future research directions likely include detailed mechanism of action studies, optimization of lead compounds, and comprehensive preclinical evaluation. The scientific community eagerly anticipates further developments regarding this promising molecule.